Cas no 94199-21-0 (3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione)

3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione structure
94199-21-0 structure
Product Name:3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
CAS No:94199-21-0
MF:C10H16N2O3
MW:212.245642662048
CID:1000704
PubChem ID:120827
Update Time:2025-04-20

3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
    • BRN 0789994
    • 882-65-5
    • 5-24-07-00326 (Beilstein Handbook Reference)
    • 3'-(Hydroxymethyl)-3-methylcyclohexanespiro-5'-hydantoin
    • 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-(hydroxymethyl)-8-methyl-
    • 94199-21-0
    • DTXSID00236887
    • 3-(Hydroxymethyl)-8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione
    • Inchi: 1S/C10H16N2O3/c1-7-2-4-10(5-3-7)8(14)12(6-13)9(15)11-10/h7,13H,2-6H2,1H3,(H,11,15)
    • InChI Key: KDSCHUFYKGKZPC-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCC(C)CC2)NC(N1CO)=O

Computed Properties

  • Exact Mass: 334.250795
  • Monoisotopic Mass: 334.250795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 1

Experimental Properties

  • Density: 1.117
  • Boiling Point: 469.7°C at 760 mmHg
  • Flash Point: 252°C
  • Refractive Index: 1.541
  • PSA: 57.53000
  • LogP: 3.56600
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